Cas no 921836-52-4 (ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate)

• Product Name: ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• CAS No: 921836-52-4
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6321713
• PubChem ID: 40887267
• Update Time: 2025-07-20

ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• ethyl (3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate
• F2262-0060
• ethyl N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)carbamate
• 921836-52-4
• AKOS024633127

• Inchi： 1S/C15H20N2O4/c1-5-20-14(19)16-10-6-7-12-11(8-10)17(4)13(18)15(2,3)9-21-12/h6-8H,5,9H2,1-4H3,(H,16,19)
• InChI Key： OTBHXXFGJVWRFA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(C)C(C(C)(C)C1)=O)NC(=O)OCC

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate

Comprehensive Overview of Ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921836-52-4)

The compound ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921836-52-4) is a specialized organic molecule with a unique structural framework. Its benzoxazepine core, combined with a carbamate functional group, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential bioactivity, particularly in modulating enzyme pathways or receptor interactions. Researchers are increasingly focusing on its synthetic versatility and structure-activity relationships, which are critical for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate has surged due to their role in developing targeted therapies. The benzoxazepine scaffold, in particular, is known for its stability and ability to interact with biological targets, making it a valuable building block in medicinal chemistry. Users searching for "benzoxazepine derivatives" or "carbamate applications in drug design" will find this compound highly relevant. Its CAS No. 921836-52-4 serves as a key identifier for researchers and suppliers in the chemical industry.

The synthesis of ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate involves multi-step organic reactions, often starting from readily available precursors. Optimizing its yield and purity is a common challenge, as discussed in forums and research papers. Keywords such as "synthetic routes for benzoxazepine carbamates" and "CAS 921836-52-4 synthesis" reflect user interest in its production methods. Additionally, the compound's physicochemical properties, such as solubility and thermal stability, are critical for formulation scientists working on drug delivery systems.

From an industrial perspective, ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate is often highlighted in patents related to crop protection and pharmaceutical intermediates. Its potential as a bioactive agent has led to collaborations between academic institutions and chemical manufacturers. Searches for "applications of CAS 921836-52-4" or "benzoxazepine carbamate uses" frequently appear in scientific databases, underscoring its commercial and research significance.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its ecological impact and biodegradability are topics of ongoing study. Researchers investigating "green chemistry approaches for heterocycles" may explore sustainable synthesis methods for CAS 921836-52-4. Furthermore, its compatibility with biocompatible materials opens doors for applications in biomedical engineering.

In summary, ethyl N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921836-52-4) represents a versatile and scientifically valuable compound. Its molecular architecture and functional groups offer numerous opportunities for innovation in chemistry and life sciences. As interest in tailored molecular designs grows, this compound will likely remain a focal point for both academic and industrial research.